Cas no 898787-14-9 (Ethyl 4-(2,2,2-trifluoroacetyl)benzoate)

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate structure
898787-14-9 structure
Product Name:Ethyl 4-(2,2,2-trifluoroacetyl)benzoate
CAS No:898787-14-9
MF:C11H9F3O3
MW:246.182574033737
MDL:MFCD01319974
CID:873376
PubChem ID:24726825
Update Time:2024-10-26

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(2,2,2-Trifluoroacetyl)benzoate
    • 4'-Carboethoxy-2,2,2-trifluoroacetophenone
    • 4-CARBOETHOXY-2,2,2-TRIFLUOROACETOPHENONE
    • Ethyl 4-(trifluoroacetyl)benzoate
    • 2547AF
    • TRA0067505
    • AK208985
    • SY025737
    • alpha,alpha,alpha-Trifluoro-4'-(ethoxycarbonyl)acetophenone
    • Ethyl 4-(2,2,2-trifluoroacetyl)benzoate (ACI)
    • MFCD01319974
    • DA-34032
    • 898787-14-9
    • AKOS016022599
    • DS-10184
    • ethyl4-(2,2,2-trifluoroacetyl)benzoate
    • C13387
    • DTXSID80645216
    • Ethyl 4-(2,2,2-trifluoroacetyl)benzoate
    • MDL： MFCD01319974
    • Inchi： 1S/C11H9F3O3/c1-2-17-10(16)8-5-3-7(4-6-8)9(15)11(12,13)14/h3-6H,2H2,1H3
    • InChI Key： MSPQBVVINOKAFC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C(C(F)(F)F)=O)=CC=1)OCC

Computed Properties

  • Exact Mass: 246.05000
  • Monoisotopic Mass: 246.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 293.1°C at 760 mmHg
  • Flash Point: 127.0±22.2 °C
  • PSA: 43.37000
  • LogP: 2.60830
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Security Information

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Pricemore >>

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Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Production Method

Production Method 1

713-57-5 713-57-5
81290-20-2 81290-20-2
898787-14-9 898787-14-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  3,4,5,6-Tetrafluoro-1,2-benzenedicarbonitrile Solvents: Acetonitrile ;  3 h, 60 °C
Reference
The Electron Deficient Fluoroarene Mediated Synthesis of Trifluoromethyl Ketones from Carboxylic Acids
Said, Madhukar S.; Khonde, Nilesh S.; Kumar, Pradeep ; Gajbhiye, Jayant M., Organic Letters, 2023, 25(7), 1094-1098

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Raw materials

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Preparation Products

Ethyl 4-(2,2,2-trifluoroacetyl)benzoate Related Literature

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